Cas no 1235456-91-3 (3-hydroxy-4-methyl-5-phenylpent-4-enoic acid)

• Product Name: 3-hydroxy-4-methyl-5-phenylpent-4-enoic acid
• CAS No: 1235456-91-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5814373
• PubChem ID: 46895897
• Update Time: 2024-01-16

3-hydroxy-4-methyl-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-methyl-5-phenylpent-4-enoic acid
• EN300-1863855
• 1235456-91-3

• Inchi： 1S/C12H14O3/c1-9(11(13)8-12(14)15)7-10-5-3-2-4-6-10/h2-7,11,13H,8H2,1H3,(H,14,15)/b9-7+
• InChI Key： BWPQZCGTQDKWNI-VQHVLOKHSA-N
• SMILES： OC(CC(=O)O)/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols